Liquid-phase oxidation of alkanes with molecular oxygen catalyzed by high valent iron-based perovskite†
Chemical Communications Pub Date: 2018-04-16 DOI: 10.1039/C8CC02185F
Abstract
Hexagonal BaFeO3−δ containing high valent iron species acted as an efficient heterogeneous catalyst for the aerobic oxidation of alkanes without the need for additives. The activity of BaFeO3−δ was much higher than that of typical Fe3+/Fe2+-containing iron oxide-based catalysts, and the recovered catalyst could be reused without significant loss of catalytic performance.
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